Cas no 2228912-86-3 (2-Methoxy-6-methylpyridine-3-sulfinic acid)

• Product Name: 2-Methoxy-6-methylpyridine-3-sulfinic acid
• CAS No: 2228912-86-3
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6009859
• PubChem ID: 137963761
• Update Time: 2025-05-19

2-Methoxy-6-methylpyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• EN300-751749
• 2-methoxy-6-methylpyridine-3-sulfinic acid
• 2228912-86-3
• 2-Methoxy-6-methylpyridine-3-sulfinic acid

• Inchi： 1S/C7H9NO3S/c1-5-3-4-6(12(9)10)7(8-5)11-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： XCQULCKEIHLLCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=NC=1OC)(=O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.6Ų

Additional information on 2-Methoxy-6-methylpyridine-3-sulfinic acid

Introduction to 2-Methoxy-6-methylpyridine-3-sulfinic Acid (CAS No: 2228912-86-3)

2-Methoxy-6-methylpyridine-3-sulfinic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228912-86-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfinic acid class, characterized by its sulfinyl (-SO₂H) functional group attached to a pyridine ring. The presence of both a methoxy (-OCH₃) and a methyl (-CH₃) substituent at specific positions on the pyridine ring imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) consists of a six-membered aromatic ring containing nitrogen, with the sulfinic acid group at the 3-position, a methoxy group at the 2-position, and a methyl group at the 6-position. This arrangement contributes to its reactivity and potential applications in various chemical transformations. The compound exhibits moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions and purification processes.

In recent years, 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) has been explored as a key intermediate in the synthesis of biologically active molecules. Its pyridine core is a common motif in many pharmaceuticals, where it serves as a scaffold for further functionalization. The sulfinic acid group provides a site for further derivatization through esterification, amidation, or coupling reactions, enabling the construction of more complex structures. Additionally, the methoxy and methyl groups can participate in various electronic interactions, influencing the compound's behavior in catalytic systems.

One of the most promising applications of 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) lies in its role as a ligand or building block in transition metal-catalyzed reactions. Transition metals such as palladium, copper, and nickel often utilize pyridine derivatives to facilitate cross-coupling reactions, which are essential for constructing carbon-carbon bonds in organic synthesis. The presence of both electron-donating methoxy and electron-withdrawing sulfinic acid groups can modulate the reactivity of the metal center, enhancing catalytic efficiency. Recent studies have demonstrated its utility in Suzuki-Miyaura coupling reactions, where it serves as an effective ligand for palladium complexes.

Furthermore, 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) has been investigated for its potential role in medicinal chemistry. The pyridine scaffold is well-documented for its presence in many bioactive compounds, including antiviral, antibacterial, and anticancer agents. The sulfinic acid group can be further functionalized to introduce additional pharmacophores that enhance binding affinity to biological targets. For instance, researchers have explored derivatives of this compound as inhibitors of enzymes involved in inflammatory pathways. The methoxy and methyl groups can also be modified to optimize pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) typically involves multi-step organic transformations starting from commercially available pyridine precursors. A common synthetic route includes sulfonylation followed by selective methylation and demethylation steps to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Techniques such as flow chemistry have been employed to improve reaction yields and purity.

In conclusion, 2-Methoxy-6-methylpyridine-3-sulfinic acid (CAS No: 2228912-86-3) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for further derivatization and functionalization, offering opportunities for developing novel therapeutic agents. As synthetic chemistry continues to evolve, the utility of this compound is expected to expand further, contributing to advancements in drug discovery and material science.